Cas no 915161-57-8 (2-Propen-1-ol, 2-nitro-3-(3-thienyl)-, (2E)-)

• Product Name: 2-Propen-1-ol, 2-nitro-3-(3-thienyl)-, (2E)-
• CAS No: 915161-57-8
• MF: C₇H₇NO₃S
• MW: 185.200380563736
• CID: 748853
• PubChem ID: 71423026
• Update Time: 2025-04-19

2-Propen-1-ol, 2-nitro-3-(3-thienyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-ol, 2-nitro-3-(3-thienyl)-, (2E)-
• 2-nitro-3-thiophen-3-ylprop-2-en-1-ol
• 915161-57-8
• DTXSID60841996
• 2-Nitro-3-(thiophen-3-yl)prop-2-en-1-ol

• Inchi： 1S/C7H7NO3S/c9-4-7(8(10)11)3-6-1-2-12-5-6/h1-3,5,9H,4H2
• InChI Key： KFRCZAFNQLWEMR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C=C(CO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 185.01466426g/mol
• Monoisotopic Mass: 185.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 94.3Ų